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Compound of Interest |

Compound Name: 19-O-Acetylchaetoglobosin A
Cat. No.: B15604948
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical techniques and protocols
for the comprehensive characterization of 19-O-Acetylchaetoglobosin A, a cytochalasan
alkaloid. The information is intended to guide researchers in the structural elucidation, purity
assessment, and quantification of this fungal metabolite.

Overview of 19-O-Acetylchaetoglobosin A

19-O-Acetylchaetoglobosin A is a derivative of Chaetoglobosin A, a mycotoxin produced by
various fungi, including species of Chaetomium and Acremonium.[1][2] Like other
cytochalasans, it exhibits a range of biological activities, including cytotoxic and actin
polymerization inhibitory effects.[1] Accurate characterization is crucial for its study and
potential development in various research fields.

Physical and Chemical Properties
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Property Description
Appearance Yellow solid
Molecular Formula C34H38N20s
Molecular Weight 570.7 g/mol

Soluble in DMSO, acetone, dichloromethane,

Solubilit
Y and methanol. Fairly soluble in water.[2]

Purity Typically >95% by HPLC

Analytical Techniques and Protocols

A combination of spectroscopic and chromatographic techniques is employed for the definitive
characterization of 19-O-Acetylchaetoglobosin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of 19-O-
Acetylchaetoglobosin A, providing detailed information about the carbon-hydrogen
framework.

Experimental Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL
of deuterated chloroform (CDCls).

¢ Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped
with a cryoprobe for enhanced sensitivity.

e H NMR Acquisition:
o Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).
o Spectral Width: 0-12 ppm.

o Acquisition Time: ~2-3 seconds.
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o Relaxation Delay: 1-2 seconds.
o Number of Scans: 16-64, depending on the sample concentration.
e 13C NMR Acquisition:

o Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker
instruments).

o Spectral Width: 0-220 ppm.

o Acquisition Time: ~1-2 seconds.

o Relaxation Delay: 2-5 seconds.

o Number of Scans: 1024-4096, due to the lower natural abundance and sensitivity of the
13C nucleus.

e 2D NMR Experiments: Acquire standard 2D NMR spectra, including COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation) to establish connectivity and assign all proton and
carbon signals unequivocally.

o Data Processing: Process the acquired data using appropriate NMR software (e.qg.,
MestReNova, TopSpin). Apply Fourier transformation, phase correction, baseline correction,
and referencing to the residual solvent peak (CDCls: dH 7.26 ppm, 6C 77.16 ppm).

1H and 3C NMR Spectroscopic Data (in CDCIs):
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'H Chemical Shift (6H,

Position 13C Chemical Shift (6C) o .
multiplicity, J in Hz)

1 173.3 -

2 - 5.74 (s, NH)

3 52.4 3.80 (dt, J=7.2, 3.5)

4 47.4 2.93 (m)

5 36.3 1.86 (m)

6 57.9 -

7 62.3 2.80 (d, J=5.2)

8 48.6 2.15 (dd, J=9.7, 5.0)

9 63.2 -

10 34.1 2.67 (dd, J=14.6, 7.7), 2.91 (m)

11 135 1.25 (d, J=7.3)

12 19.9 1.30 (s)

13 128.3 -

14 133.4 5.20 (ddd, J=15.1, 10.8, 3.9)

15 AL 2.05 (dt, J=13.8, 11.0), 2.27
(m)

16 32.2 2.46 (m)

16' 20.81 1.02 (d, J=6.9)

17 142.6 5.71 (dd, J=9.0, 1.3)

18 127.9 -

18' 11.7 1.47 (d, J=1.3)

19 83.3 5.93 (s)

20 195.0 -
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21 133.2 6.09 (ddd, J=15.2, 9.8, 1.3)

6.39 (br d, J=16.8), 7.58 (d,
22 134.8

J=16.8)
23 196.8
24 170.1
25 20.84 2.20 (s)
1 - 8.20 (br s, NH)
2 123.5 7.01 (d, J=2.2)
3 110.2
3a’ 127.0
4 118.3 7.50 (d, J=7.7)
5 122.6 7.15 (dd, J=6.9, 7.3)
6 120.1 7.21 (dd, J=6.9, 8.2)
7 111.7 7.37 (d, J=8.2)
7a’ 136.3

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition
of 19-O-Acetylchaetoglobosin A, and to gain structural information through fragmentation
analysis.

Experimental Protocol:

e Sample Preparation: Prepare a dilute solution of the compound (approximately 10-50 pg/mL)
in a suitable solvent such as methanol or acetonitrile.

e Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-
Flight (Q-TOF) or Orbitrap instrument, equipped with an Electrospray lonization (ESI) source.
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e Full Scan MS Acquisition (Positive lon Mode):

lonization Mode: ESI+.

(¢]

o Capillary Voltage: 3.5 - 4.5 kV.
o Cone Voltage: 20 - 40 V.
o Source Temperature: 100 - 120 °C.
o Desolvation Temperature: 250 - 350 °C.
o Desolvation Gas Flow: 600 - 800 L/hr.
o Mass Range: m/z 100 - 1000.
e Tandem MS (MS/MS) Acquisition:
o Select the protonated molecule [M+H]* as the precursor ion.
o Collision Gas: Argon.

o Collision Energy: Apply a ramp of collision energies (e.g., 10-40 eV) to induce
fragmentation and obtain a comprehensive fragmentation pattern. Diagnostic fragment
ions for chaetoglobosins are often observed at m/z 130.0648 and 185.0704.[3][4]

o Data Analysis: Process the data using the instrument's software. Determine the accurate
mass of the molecular ion and calculate the elemental composition. Analyze the
fragmentation pattern to confirm the structure.

High-Resolution Mass Spectrometry Data:

lon Calculated mi/z Found m/z

[M+H]+ 571.2803 (for C3aH3sN206) 571.2803

High-Performance Liquid Chromatography (HPLC)
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HPLC is a critical technique for assessing the purity of 19-O-Acetylchaetoglobosin A and for
its quantification. A reversed-phase method is typically employed.

Experimental Protocol:

o Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.qg.,
methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL). Further dilute as
necessary for analysis.

 Instrumentation: Use an HPLC system equipped with a UV-Vis or Diode Array Detector
(DAD).

o Chromatographic Conditions:
o Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um patrticle size).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.
o Gradient: A linear gradient from 40% B to 100% B over 20-30 minutes.
o Flow Rate: 1.0 mL/min.
o Column Temperature: 25-30 °C.
o Detection Wavelength: Monitor at 220 nm and 280 nm.

» Data Analysis: Integrate the peak area of 19-O-Acetylchaetoglobosin A to determine its
purity (as a percentage of the total peak area) or to quantify it against a standard curve.

X-ray Crystallography

While no specific crystal structure of 19-O-Acetylchaetoglobosin A has been reported, X-ray
crystallography of related chaetoglobosins has been achieved and provides the most definitive
three-dimensional structural information.[5]

General Protocol for Crystallization:
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 Purification: The compound must be of high purity (>98%) for successful crystallization.

e Solvent Selection: Screen a variety of solvents and solvent systems to find conditions where
the compound has moderate solubility.

e Crystallization Techniques:

o Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial
and allow the solvent to evaporate slowly over several days to weeks.

o Vapor Diffusion: Dissolve the compound in a small amount of a relatively good solvent and
place this in a sealed container with a larger volume of a poor solvent (in which the
compound is insoluble). The slow diffusion of the poor solvent vapor into the good solvent

will induce crystallization.

o Crystal Mounting and Data Collection: Once suitable single crystals are obtained, they can
be mounted on a goniometer and subjected to X-ray diffraction analysis. The resulting
diffraction pattern is used to solve the crystal structure.

Visualizations
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Caption: General workflow for the characterization of 19-O-Acetylchaetoglobosin A.
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Caption: Key structural features of 19-O-Acetylchaetoglobosin A for characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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